Cas no 2034349-29-4 (3-(4-methanesulfonylphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}propanamide)

• Product Name: 3-(4-methanesulfonylphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}propanamide
• CAS No: 2034349-29-4
• MF: C₂₀H₂₅NO₄S₂
• MW: 407.546803236008
• CID: 5378544
• Update Time: 2025-05-21

3-(4-methanesulfonylphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)-N-[[tetrahydro-4-(2-thienyl)-2H-pyran-4-yl]methyl]benzenepropanamide
• 3-(4-methanesulfonylphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}propanamide

• Inchi： 1S/C20H25NO4S2/c1-27(23,24)17-7-4-16(5-8-17)6-9-19(22)21-15-20(10-12-25-13-11-20)18-3-2-14-26-18/h2-5,7-8,14H,6,9-13,15H2,1H3,(H,21,22)
• InChI Key： JJHVFOXRPYFJQR-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2(C3SC=CC=3)CCOCC2)=O)=CC=C(S(C)(=O)=O)C=C1

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 664.5±55.0 °C(Predicted)
• pka: 15.72±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-methanesulfonylphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}propanamide

3-(4-Methanesulfonylphenyl)-N-{[4-(Thiophen-2-yl)oxan-4-yl]methyl}Propanamide: A Comprehensive Overview

The compound with CAS No. 2034349-29-4, commonly referred to as 3-(4-methanesulfonylphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}propanamide, is a complex organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential applications in treating various diseases, particularly those involving inflammation and oxidative stress.

The molecular structure of 3-(4-methanesulfonylphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}propanamide is characterized by a methanesulfonyl group attached to a phenyl ring, which is further connected to a propanamide moiety. The thiophene ring, a heterocyclic aromatic compound, adds unique electronic properties to the molecule, enhancing its stability and bioavailability. The oxane ring, also known as tetrahydropyran, contributes to the molecule's flexibility and ability to interact with biological targets.

Recent research has focused on the anti-inflammatory properties of this compound. Studies conducted in vitro have demonstrated its ability to inhibit key inflammatory pathways, such as the NF-kB signaling cascade, which is implicated in chronic inflammatory diseases like arthritis and cardiovascular disorders. Additionally, the compound has shown potential as an antioxidant, capable of neutralizing reactive oxygen species (ROS) and reducing oxidative stress in cellular models.

The synthesis of 3-(4-methanesulfonylphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}propanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the thiophene ring into the molecule's structure was achieved through a Suzuki coupling reaction, while the methanesulfonyl group was introduced via nucleophilic aromatic substitution. These steps ensure the molecule's stability and functionality in biological systems.

Preclinical studies have further elucidated the pharmacokinetic properties of this compound. It exhibits favorable absorption profiles in animal models, with moderate bioavailability and a relatively long half-life. These characteristics make it an attractive candidate for oral drug delivery systems. Furthermore, toxicity studies have shown that the compound has a low toxicity profile at therapeutic doses, indicating its potential for safe use in humans.

In terms of therapeutic applications, 3-(4-methanesulfonylphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}propanamide has shown promise in treating neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier and interact with amyloid-beta plaques suggests its potential as a disease-modifying agent. Additionally, ongoing research is exploring its role in cancer therapy, particularly in targeting hypoxic tumor cells through its antioxidant properties.

The development of this compound represents a significant advancement in medicinal chemistry. Its unique combination of anti-inflammatory, antioxidant, and neuroprotective properties positions it as a versatile tool in addressing multiple disease states. As research continues to uncover its full potential, 3-(4-methanesulfonylphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}propanamide stands as a prime example of how innovative chemical design can lead to groundbreaking therapeutic solutions.